Cas no 869854-58-0 (3-Bromo-4-(phenylthio)-benzonitrile)

• Product Name: 3-Bromo-4-(phenylthio)-benzonitrile
• CAS No: 869854-58-0
• MF: C₁₃H₈BrNS
• MW: 290.178320884705
• CID: 4717973
• Update Time: 2023-08-16

3-Bromo-4-(phenylthio)-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(phenylthio)-benzonitrile
• Benzonitrile, 3-bromo-4-(phenylthio)-
• BC5135955

• Inchi： 1S/C13H8BrNS/c14-12-8-10(9-15)6-7-13(12)16-11-4-2-1-3-5-11/h1-8H
• InChI Key： GIPMPNIPLABNTO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1SC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Topological Polar Surface Area: 49.1